Cas no 26308-43-0 (1,3-Diethyl-1H-pyrazole-5-carboxylic acid)

1,3-Diethyl-1H-pyrazole-5-carboxylic acid is a pyrazole derivative with a carboxyl functional group at the 5-position, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structure allows for further functionalization, enabling the development of heterocyclic compounds with potential biological activity. The diethyl substitution at the 1- and 3-positions enhances steric and electronic properties, influencing reactivity and stability. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its rigid pyrazole core. High purity grades are available, ensuring consistency in research and industrial applications. Proper handling and storage are recommended to maintain its integrity.
1,3-Diethyl-1H-pyrazole-5-carboxylic acid structure
26308-43-0 structure
Product Name:1,3-Diethyl-1H-pyrazole-5-carboxylic acid
CAS No:26308-43-0
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD08689982
CID:841022
PubChem ID:23431764
Update Time:2025-10-31

1,3-Diethyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,3-Diethyl-1H-pyrazole-5-carboxylic acid
    • 2,5-diethylpyrazole-3-carboxylic acid
    • 1,3-Diethylpyrazol-5-carbonsaeure
    • 2,5-diethyl-2H-pyrazole-3-carboxylic acid
    • 2,5-diethyl-3-pyrazolecarboxylic acid
    • SCHEMBL3572670
    • EN300-95368
    • CS-0296782
    • AKOS003673463
    • 1H-Pyrazole-5-carboxylic acid, 1,3-diethyl-
    • O10349
    • MFCD08689982
    • DTXSID40634000
    • BS-42767
    • 26308-43-0
    • SY322843
    • 1,3-Diethyl-1H-pyrazole-5-carboxylicacid
    • STL588946
    • MDL： MFCD08689982
    • Inchi： 1S/C8H12N2O2/c1-3-6-5-7(8(11)12)10(4-2)9-6/h5H,3-4H2,1-2H3,(H,11,12)
    • InChI Key： RYNFWKBAUMOGOO-UHFFFAOYSA-N
    • SMILES： OC(C1=CC(CC)=NN1CC)=O

Computed Properties

  • Exact Mass: 168.09000
  • Monoisotopic Mass: 168.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 328.3±30.0 °C at 760 mmHg
  • Flash Point: 152.339°C
  • Refractive Index: 1.554
  • PSA: 55.12000
  • LogP: 1.16360
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1,3-Diethyl-1H-pyrazole-5-carboxylic acid Security Information

1,3-Diethyl-1H-pyrazole-5-carboxylic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-Diethyl-1H-pyrazole-5-carboxylic acid Pricemore >>

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